Cas no 2138106-58-6 (3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one
• CAS No: 2138106-58-6
• MF: C₁₂H₂₂OS
• MW: 214.367482662201
• CID: 6273664
• PubChem ID: 165496419
• Update Time: 2025-06-23

3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138106-58-6
• 3-(butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one
• EN300-1159554
• 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C12H22OS/c1-5-9(2)14-11-8-10(13)6-7-12(11,3)4/h9,11H,5-8H2,1-4H3
• InChI Key： JVAPOWFKMAJHCI-UHFFFAOYSA-N
• SMILES： S(C(C)CC)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 214.13913649g/mol
• Monoisotopic Mass: 214.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one

3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one: A Comprehensive Overview

3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138106-58-6) is a synthetic organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring substituted with a butan-2-ylsulfanyl group and two methyl groups at the 4-position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The butan-2-ylsulfanyl group is a key feature of this compound, contributing to its reactivity and potential biological activity. Sulfur-containing compounds are known for their diverse roles in biological systems, including their involvement in enzyme catalysis, redox reactions, and signaling pathways. The presence of this group in 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one suggests that it may have significant interactions with biological targets, making it a promising candidate for drug discovery and development.

The cyclohexane ring with its dimethyl substitution at the 4-position adds to the compound's stability and conformational flexibility. Cyclohexane derivatives are often used as scaffolds in medicinal chemistry due to their ability to mimic the conformational properties of biologically active natural products. The dimethyl substitution further enhances the lipophilicity of the molecule, which can be advantageous for improving its bioavailability and cellular uptake.

Recent studies have explored the potential applications of 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases, including arthritis, asthma, and cardiovascular disorders. Preliminary studies have shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response.

Another area of interest is its potential as an antioxidant. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in a wide range of diseases, including neurodegenerative disorders and cancer. Research has indicated that 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one possesses antioxidant activity, which could be beneficial for preventing or mitigating oxidative damage.

In addition to its therapeutic potential, 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one has been studied for its use as a chemical intermediate in synthetic processes. Its unique structure makes it a versatile building block for the synthesis of more complex molecules. For example, it can be used as a starting material for the preparation of novel pharmaceutical candidates or as a ligand in catalytic reactions.

The synthesis of 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one has been optimized using modern synthetic techniques to ensure high yields and purity. Various methods have been reported in the literature, including metal-catalyzed reactions and organocatalytic approaches. These synthetic routes not only provide efficient access to the compound but also allow for the introduction of additional functional groups or modifications to tailor its properties for specific applications.

From a safety perspective, 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one has been evaluated for its toxicity and environmental impact. Studies have shown that it exhibits low toxicity at relevant concentrations and does not pose significant environmental risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage to ensure user safety.

In conclusion, 3-(Butan-2-ylsulfanyl)-4,4-dimethylcyclohexan-1-one (CAS No. 2138106-58-6) is a multifaceted compound with promising applications in both pharmaceutical research and synthetic chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this molecule, it is likely that new applications and insights will emerge, contributing to advancements in various scientific fields.